Cas no 491833-29-5 (Eliglustat)

• Product Name: Eliglustat
• CAS No: 491833-29-5
• MF: C₂₃H₃₆N₂O₄
• MW: 404.542946815491
• MDL: MFCD19443735
• CID: 831418
• PubChem ID: 23652731
• Update Time: 2025-05-22

Eliglustat Chemical and Physical Properties

Names and Identifiers

• ELIGLUSTAT
• Octanamide,N-[(1R,2R)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxy-1-(1-pyrrolidinylmethyl)ethyl]-
• N-[(1R,2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-hydroxy-3-pyrrolidin-1-ylpropan-2-yl]octanamide
• Octanamide, N-[(1R,2R)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxy-1-(1-pyrrolid inylmethyl)ethyl]-
• Eliglustat [USAN:INN]
• Genz 112638
• Genz 99067
• GENZ-112638
• Genz-99067
• SureCN421755
• UNII-DR40J4WA67
• N-[(1R,2R)-2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-hydroxy-1-(1-pyrrolidinylmethyl)ethyl]-octanamide
• A16AX10
• DR40J4WA67
• N-((1R,2R)-2-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)-2-HYDROXY-1-(PYRROLIDIN-1- YLMETHYL)ETHYL)OCTANAMIDE
• DB09039
• NS00040664
• EX-A2301
• ELIGLUSTAT [VANDF]
• Octanamide, N-[(1R,2R)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-hydroxy-1-(1-pyrrolidinylmethyl)ethyl]-; N-[(1R,2R)-2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-hydroxy-1-(1-pyrrolidinylmethyl)ethyl]octanamide; Cerdelga; Eliglustat; Genz 99067
• DA-63153
• Eliglustat; Genz 99067
• GLXC-90436
• N-[(1R,2R)-1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1-hydroxy-3-(1- pyrrolidinyl)-2-propanyl]octanamide;eliglustat tartrate
• N-((1R,2R)-1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1-hydroxy-3-(1-pyrrolidinyl)-2-propanyl)octanamide
• 491833-29-5 (free base)
• ELIGLUSTAT [WHO-DD]
• HY-14885
• AKOS022185521
• CCG-101413
• N-[(1R,2R)-2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-hydroxy-1-(1-pyrrolidinylmethyl)ethyl]octanamide
• BRD-K86410485-001-01-5
• AC-35323
• D09893
• s7852
• EN300-259910
• N-[(1R,2R)-1-(2,3-dihydro-1,4-benzodioxin-7-yl)-1-hydroxy-3-pyrrolidin-1-ylpropan-2-yl]octanamide
• GTPL7536
• SCHEMBL421755
• BS-17368
• Eliglustatum
• CHEMBL2110588
• 491833-29-5
• Eliglustat free base
• CS-5424
• ELIGLUSTAT [INN]
• Q21011224
• N-((1R,2R)-2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-hydroxy-1-(pyrrolidin-1-ylmethyl)ethyl)octanamide
• Octanamide, N-((1R,2R)-2-(2,3-Dihydro-1,4-benzodioxin-6-yl)-2-hydroxy-1-(1-pyrrolidinylmethyl)ethyl)-
• MFCD19443735
• ELIGLUSTAT [USAN]
• 1000191-50-3
• OCTANAMIDE, N-((1R,2R)-2-(2,3-DIHYDRO-1,4-BENZODIOXIN-6-YL)-2-HYDROXY-1-(1- PYRROLIDINYLMETHYL)ETHYL)-
• N-[(1R,2R)-1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-1-hydroxy-3-(1-pyrrolidinyl)-2-propanyl]octanamide
• ELIGLUSTAT [MI]
• N-((1R,2R)-1-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1-hydroxy-3-(pyrrolidin-1-yl)propan-2-yl)octanamide
• N-[(1R,2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-hydroxy-3-(pyrrolidin-1-yl)propan-2-yl]octanamide
• Eliglustat(Genz-99067)?
• DTXSID20964175
• NCGC00509905-01
• F53213
• CHEBI:82752
• N-((1R,2R)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-hydroxy-3-(pyrrolidin-1-yl)propan-2-yl)octanamide
• Eliglustat (USAN/INN)
• Eliglustat

• MDL： MFCD19443735
• Inchi： 1S/C23H36N2O4/c1-2-3-4-5-6-9-22(26)24-19(17-25-12-7-8-13-25)23(27)18-10-11-20-21(16-18)29-15-14-28-20/h10-11,16,19,23,27H,2-9,12-15,17H2,1H3,(H,24,26)/t19-,23-/m1/s1
• InChI Key： FJZZPCZKBUKGGU-AUSIDOKSSA-N
• SMILES： O[C@H](C1C=CC2=C(C=1)OCCO2)[C@@H](CN1CCCC1)NC(CCCCCCC)=O

Computed Properties

• Exact Mass: 404.26750763g/mol
• Monoisotopic Mass: 404.26750763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 12
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 71Ų

Experimental Properties

• Density: 1.123±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.093 g/l) (25 º C),

Eliglustat Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on Eliglustat

Eliglustat: A Comprehensive Overview

Eliglustat, also known by its CAS number 491833-29-5, is a groundbreaking compound that has garnered significant attention in the medical and pharmaceutical communities. This innovative drug is primarily used in the treatment of Gaucher disease, a rare genetic disorder characterized by the body's inability to properly metabolize a specific type of fat called glucocerebroside. The compound has been extensively studied for its potential to address this metabolic imbalance and improve the quality of life for patients suffering from this condition.

The development of Eliglustat represents a major advancement in the field of enzyme replacement therapies. Unlike traditional treatments that focus on replacing the deficient enzyme directly, Eliglustat works by inhibiting the production of glucocerebroside, thereby reducing the accumulation of this problematic substance in various organs, including the spleen, liver, and bone marrow. This mechanism of action not only addresses the symptoms of Gaucher disease but also aims to prevent further progression of the disease.

Recent studies have highlighted the efficacy and safety profile of Eliglustat in both adult and pediatric populations. Clinical trials have demonstrated significant improvements in hematological parameters, such as hemoglobin levels and platelet counts, as well as reductions in organomegaly (enlargement of internal organs). These findings underscore the potential of Eliglustat as a first-line therapy for patients with Gaucher disease.

In addition to its therapeutic benefits, Eliglustat has also been recognized for its favorable pharmacokinetic properties. The compound exhibits excellent bioavailability and a long half-life, allowing for once-daily oral administration. This convenience factor is particularly important for patients who may have difficulty adhering to complex treatment regimens.

The approval of Eliglustat by regulatory agencies such as the U.S. Food and Drug Administration (FDA) marks a pivotal moment in the management of Gaucher disease. Its availability has provided patients with a much-needed alternative to traditional enzyme replacement therapies, which can be cumbersome and costly.

Beyond its clinical applications, Eliglustat has also sparked interest in the broader scientific community due to its unique mechanism of action. Researchers are exploring whether similar approaches could be applied to other lysosomal storage disorders, potentially opening new avenues for treatment development.

In conclusion, Eliglustat, with its CAS number 491833-29-5, stands as a testament to the progress being made in targeted therapies for rare genetic disorders. Its ability to address the root cause of Gaucher disease while offering a convenient and effective treatment option positions it as a cornerstone in modern medical practice.